Cas no 2229392-43-0 (2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine
• CAS No: 2229392-43-0
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6070084
• PubChem ID: 165666385
• Update Time: 2025-06-13

2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine
• EN300-1922178
• 2229392-43-0

• Inchi： 1S/C10H13BrN2O2/c1-10(2,6-12)7-3-4-8(11)9(5-7)13(14)15/h3-5H,6,12H2,1-2H3
• InChI Key： PKTBCYRDNKBNSA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)CN

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine (CAS No. 2229392-43-0)

The compound 2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine (CAS No. 2229392-43-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromine and nitro substituents on the phenyl ring, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of the methylpropan-1-amine moiety further enhances its reactivity, making it a valuable building block for designing novel therapeutics.

In recent years, the demand for 2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine has surged due to its role in developing small-molecule inhibitors and biologically active compounds. Its CAS No. 2229392-43-0 is frequently searched in academic and industrial databases, reflecting its growing importance. The compound's nitrophenyl group is particularly noteworthy, as it contributes to its electron-withdrawing properties, which are crucial for interactions with target proteins. This characteristic aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis of 2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine involves multi-step organic reactions, often starting from commercially available precursors. Optimizing its yield and purity is a key focus for chemists, as impurities can significantly impact downstream applications. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize this compound, ensuring compliance with stringent quality standards. Its 4-bromo-3-nitrophenyl scaffold is also being explored in materials science, particularly in the development of organic semiconductors and photovoltaic materials, addressing the global push for sustainable energy solutions.

From an environmental perspective, the biodegradability and ecotoxicity of 2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine are under investigation. Regulatory bodies emphasize the need for green chemistry principles in its production, minimizing hazardous byproducts. This aligns with the broader industry shift toward sustainable synthesis and eco-friendly manufacturing. Researchers are also exploring its potential in catalysis and polymer chemistry, where its unique properties could lead to breakthroughs in material design.

In summary, 2-(4-bromo-3-nitrophenyl)-2-methylpropan-1-amine (CAS No. 2229392-43-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its bromine and nitro functional groups make it a valuable tool for researchers tackling challenges in drug development and renewable energy. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies.